Cas no 2418706-97-3 (Methyl 3-azido-2,4,6-trimethyl-5-sulfanylbenzoate)

• Product Name: Methyl 3-azido-2,4,6-trimethyl-5-sulfanylbenzoate
• CAS No: 2418706-97-3
• MF: C₁₁H₁₃N₃O₂S
• MW: 251.304820775986
• CID: 6013570
• PubChem ID: 165773426
• Update Time: 2025-10-23

Methyl 3-azido-2,4,6-trimethyl-5-sulfanylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-26631049
• 2418706-97-3
• methyl 3-azido-2,4,6-trimethyl-5-sulfanylbenzoate
• Methyl 3-azido-2,4,6-trimethyl-5-sulfanylbenzoate

• Inchi： 1S/C11H13N3O2S/c1-5-8(11(15)16-4)6(2)10(17)7(3)9(5)13-14-12/h17H,1-4H3
• InChI Key： RVNPESDSZJNIEE-UHFFFAOYSA-N
• SMILES： SC1C(C)=C(C(C)=C(C(=O)OC)C=1C)N=[N+]=[N-]

Computed Properties

• Exact Mass: 251.07284784g/mol
• Monoisotopic Mass: 251.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 41.7Ų

Additional information on Methyl 3-azido-2,4,6-trimethyl-5-sulfanylbenzoate

Methyl 3-Azido-2,4,6-Trimethyl-5-Sulfanylbenzoate: A Comprehensive Overview

The compound Methyl 3-Azido-2,4,6-Trimethyl-5-Sulfanylbenzoate (CAS No. 2418706-97-3) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with multiple functional groups. The presence of the azido group (-N₃) and the sulfanyl group (-SMe) imparts distinctive chemical properties that make it a valuable molecule in research and development.

Recent studies have highlighted the potential of Methyl 3-Azido-2,4,6-Trimethyl-5-Sulfanylbenzoate in drug delivery systems and as a precursor for advanced materials. The azide group is particularly notable for its role in click chemistry reactions, which are widely used in the synthesis of complex molecules with high precision. The combination of the azide and sulfanyl groups in this compound makes it a versatile building block for constructing bioactive molecules and functional materials.

One of the most intriguing aspects of this compound is its ability to undergo various transformations under specific reaction conditions. For instance, the azide group can participate in cycloaddition reactions, while the sulfanyl group can act as a nucleophile or undergo oxidation to form more complex sulfur-containing moieties. These properties have been exploited in recent research to develop novel pharmaceutical agents and advanced polymers.

In terms of synthesis, Methyl 3-Azido-2,4,6-Trimethyl-5-Sulfanylbenzoate is typically prepared through multi-step organic synthesis involving Friedel-Crafts acylation and subsequent functionalization. The use of mild reaction conditions ensures the preservation of sensitive functional groups while achieving high yields. This compound has also been studied for its potential as an intermediate in the synthesis of biologically active compounds, particularly those with anti-inflammatory and anticancer properties.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of Methyl 3-Azido-2,4,6-Trimethyl-5-Sulfanylbenzoate with unprecedented accuracy. These studies have provided insights into its potential applications in optoelectronic materials and sensors. For example, the compound's ability to undergo photochemical transformations makes it a promising candidate for use in light-responsive materials.

The environmental impact of Methyl 3-Azido-2,4,6-Trimethyl-5-Sulfanylbenzoate has also been a topic of interest in recent research. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, making it suitable for use in eco-friendly chemical processes. However, further research is needed to fully understand its long-term environmental effects and to develop sustainable synthesis methods.

In conclusion, Methyl 3-Azido-2,4,6-Trimethyl-5-Sulfanylbenzoate is a versatile and intriguing compound with a wide range of potential applications. Its unique structure and reactivity make it a valuable tool in organic synthesis and materials science. As research continues to uncover new properties and applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.